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Compound of Interest

Compound Name: 2-Phenyl-2-propanol

Cat. No.: B165765 Get Quote

An In-depth Technical Guide to the Health and Safety of 2-Phenyl-2-propanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for 2-Phenyl-2-propanol
(CAS No. 617-94-7), also known as α,α-Dimethylbenzyl alcohol. The following sections detail

its toxicological properties, fire and explosion hazards, handling procedures, and emergency

measures, compiled to ensure safe laboratory and manufacturing practices.

Toxicological Profile
2-Phenyl-2-propanol is classified as harmful if swallowed and causes skin and serious eye

irritation.[1] Acute exposure can also lead to respiratory system irritation.[2]

Quantitative Toxicity Data
The acute toxicity of 2-Phenyl-2-propanol has been evaluated through various studies. The

median lethal dose (LD50) and median lethal concentration (LC50) values are critical indicators

of a substance's short-term poisoning potential. These values are summarized below.
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Toxicity Data Route Species Value References

LD50 Oral Rat 1300 mg/kg [2][3][4]

LD50 Oral Mouse 1400 mg/kg [2]

LD50 Dermal Rabbit 4300 mg/kg [2][4][5]

Skin Irritation Dermal Rabbit
Severe (500

mg/24h)
[3]

Hazard Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 2-Phenyl-2-propanol is classified as follows:

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2 / 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Experimental Protocols
The toxicological data presented are derived from standardized experimental protocols,

primarily those established by the Organisation for Economic Co-operation and Development

(OECD). These guidelines ensure data reliability and international acceptance.

Acute Oral Toxicity (OECD Guideline 401, now replaced)
This test was historically used to determine the LD50 value.[6]

Principle: A single dose of the substance is administered orally to a group of fasted animals.

[6][7]
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Methodology:

Animal Selection: Healthy, young adult rodents (typically rats) of a single sex are used. If

females are used, they should be nulliparous and non-pregnant.[6]

Administration: The test substance is administered by gavage in graduated doses to

several groups of experimental animals.

Observation: Animals are observed for mortality, signs of toxicity (e.g., tremors,

convulsions, salivation, diarrhea), and changes in body weight for at least 14 days.[6]

Endpoint: The LD50 is calculated as the statistically derived single dose expected to cause

death in 50% of the animals.[6] All animals are subjected to a gross necropsy.[6]

Note: OECD 401 has been deleted and replaced by alternative methods (TG 420, 423, and

425) that use fewer animals and focus on evident toxicity rather than lethality as the primary

endpoint.[7][8]

Acute Dermal Toxicity (OECD Guideline 402)
This guideline assesses the toxic effects resulting from short-term dermal exposure.[9][10]

Principle: The substance is applied to the skin of an animal in a single dose.[10]

Methodology:

Animal Selection: The test is typically performed on adult rats.[9][11]

Preparation: Approximately 24 hours before the test, the fur is removed from the dorsal

area of the animal's trunk.

Application: The test substance is applied uniformly over an area of at least 10% of the

total body surface area and held in contact with the skin with a porous gauze dressing for

a 24-hour exposure period.[11]

Observation: Animals are observed for mortality and systemic toxicity for 14 days. Body

weight is recorded weekly.
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Endpoint: The LD50 is determined, and all animals undergo a gross necropsy.[10]

Acute Dermal Irritation/Corrosion (OECD Guideline 404)
This test evaluates the potential of a substance to cause reversible (irritation) or irreversible

(corrosion) skin damage.[12][13]

Principle: A single dose of the substance is applied to a small area of the skin.[13]

Methodology:

Animal Selection: The albino rabbit is the preferred species.[13]

Application: A small amount (0.5 mL for liquids or 0.5 g for solids) of the test substance is

applied to a patch of shaved skin and covered with a gauze patch.[12]

Exposure: The exposure duration is typically 4 hours.[12]

Observation: Skin reactions, primarily erythema (redness) and edema (swelling), are

graded at 1, 24, 48, and 72 hours after patch removal.[12][14] The observation period may

be extended to 14 days to assess the reversibility of the effects.[14]

Endpoint: The substance is classified based on the severity and reversibility of the skin

reactions observed.[15]

Acute Eye Irritation/Corrosion (OECD Guideline 405)
This guideline determines the potential for a substance to produce irritation or damage to the

eye.[1][5]

Principle: A single dose of the substance is applied to the conjunctival sac of one eye.[1][16]

Methodology:

Animal Selection: The albino rabbit is the recommended test animal.[1][16]

Application: A defined amount of the test substance (0.1 mL for liquids or 0.1 g for solids)

is instilled into the conjunctival sac of one eye. The other eye remains untreated as a
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control.[1][16]

Observation: The eyes are examined for reactions to the cornea, iris, and conjunctiva at 1,

24, 48, and 72 hours after application.[1][16] The observation period can be extended to

21 days to evaluate the reversibility of effects.[4][17]

Endpoint: The substance is classified based on the severity and persistence of ocular

lesions.[1][4] The use of topical anesthetics and systemic analgesics is recommended to

minimize animal pain and distress.[5]

Fire and Explosion Hazards
2-Phenyl-2-propanol is a combustible solid/liquid.[2][5] It presents a slight fire hazard when

exposed to heat or flame.[3]

Flammability Data
Property Value References

Flash Point 87 °C (188.6 °F) [2][4]

GHS Flammable Liquid

Category
Category 4

Note: GHS Category 4 for flammable liquids applies to liquids with a flash point > 60 °C and ≤

93 °C.[18]

Experimental Protocol: Flash Point Determination
(ASTM D93)
The flash point is determined using a standardized closed-cup method, such as the Pensky-

Martens procedure.[19]

Principle: The sample is heated in a closed cup at a controlled rate. An ignition source is

periodically introduced into the vapor space. The flash point is the lowest temperature at

which the vapors ignite to produce a flash.[19][20]

Methodology:
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Apparatus: A brass test cup is filled with the sample and sealed with a lid containing

apertures for a stirrer, thermometer, and ignition source.[19]

Procedure: The sample is heated and stirred at a specified rate. At regular temperature

intervals, stirring is stopped, and the ignition source is dipped into the cup.[19]

Endpoint: The temperature at which a distinct flash is observed inside the cup is recorded

as the flash point.[19][21]

Fire Fighting
Suitable Extinguishing Media: Use dry chemical powder, alcohol-stable foam, carbon dioxide

(CO2), or water spray.[2][3] For large fires, water spray or fog is recommended.[2]

Unsuitable Extinguishing Media: Do not use a direct water jet, as it may spread the fire.[2]

Hazardous Combustion Products: Combustion produces toxic carbon oxides (CO, CO2),

aldehydes, and other pyrolysis products.[2][3]

Special Protective Equipment: Firefighters should wear full body protective clothing and self-

contained breathing apparatus (SCBA).[3][12]

Handling, Storage, and Disposal
Engineering Controls and Personal Protective
Equipment (PPE)
A risk assessment should guide the selection of appropriate controls. The following workflow

illustrates the general logic for PPE selection.
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Assess Exposure Potential

Is general ventilation sufficient?

Use Local Exhaust Ventilation
(e.g., Fume Hood)

No

Potential for Skin/Eye Contact?

Yes

Wear Approved Respirator
(e.g., NIOSH/MSHA)

If airborne levels
still exceed limits

Standard PPE:
- Lab Coat

- Safety Glasses

No

Enhanced PPE:
- Chemical Goggles / Face Shield

- Chemical-Resistant Gloves (e.g., PVC)
- Protective Boots / Apron

Yes

Proceed with Work

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) Selection Workflow.
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Safe Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing.[1] Do not ingest or breathe dust/mist.

[2] Keep away from heat, sparks, and open flames.[12] Use in a well-ventilated area or under

local exhaust ventilation.[2]

Storage: Store in a cool, dry, well-ventilated area in tightly sealed containers.[3] Keep away

from incompatible materials such as strong oxidizing agents, acids, acid anhydrides, and

acid chlorides.[1][3][12]

Accidental Release and Disposal
Spill Cleanup: Shut off all ignition sources.[2] Ventilate the area. For liquid spills, absorb with

an inert material (e.g., sand, earth) and place in a suitable container for disposal.[2] For solid

spills, use a shovel to place the material into a waste container.[2]

Disposal: Dispose of waste in accordance with all applicable federal, state, and local

regulations.[2] This may involve dissolving the material in a combustible solvent and burning

it in a chemical incinerator.[2]

First-Aid Measures
Immediate medical attention is recommended in all cases of significant exposure. The following

decision tree outlines the initial response steps.
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Exposure Occurs

Route of Exposure?

Inhalation

Airborne

Skin Contact

Dermal

Eye Contact

Ocular

Ingestion

Oral

1. Move to fresh air.
2. If not breathing, give artificial respiration.

3. If breathing is difficult, give oxygen.

1. Immediately remove contaminated clothing.
2. Wash skin with soap and plenty of water

   for at least 15 minutes.

1. Immediately flush eyes with running water
   for at least 15 minutes, lifting eyelids.
2. Remove contact lenses, if present.

1. DO NOT induce vomiting.
2. Rinse mouth with water.

3. Never give anything by mouth to an
   unconscious person.

Seek Immediate Medical Attention
Show SDS/Label to Physician

Click to download full resolution via product page

Caption: First-Aid Decision Workflow for 2-Phenyl-2-propanol Exposure.

Inhalation: Remove the victim to fresh air. If breathing is difficult, administer oxygen. If the

victim is not breathing, perform artificial respiration. Seek immediate medical attention.[2]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin gently

and thoroughly with soap and running water for at least 15 minutes. Seek medical attention if

irritation develops or persists.[2]

Eye Contact: Immediately flush eyes with plenty of running water for a minimum of 15

minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present
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and easy to do. Seek immediate medical attention.[2]

Ingestion: Do NOT induce vomiting.[2] If the victim is conscious, rinse their mouth with water.

Never give anything by mouth to an unconscious person. Seek immediate medical attention.

[1][2]

Physical and Chemical Properties
Property Value References

Molecular Formula C9H12O [5][6]

Molar Mass 136.19 g/mol [5][6]

Appearance

White to pale-yellow solid;

colorless to yellow liquid after

melting

[5][19]

Melting Point 28–32 °C [5][20]

Boiling Point 202 °C [5][6]

Density 0.973 g/cm³ at 20-25 °C [5][6]

Solubility
Insoluble in water; Soluble in

ethanol, ether, and benzene
[1][5][6]

Vapor Pressure 0.52 mm Hg at 37.8 °C [6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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